Cas no 1949816-18-5 (2,5-Dimethoxypyridin-4-ol)

• Product Name: 2,5-Dimethoxypyridin-4-ol
• CAS No: 1949816-18-5
• MF: C₇H₉NO₃
• MW: 155.151262044907
• CID: 5527437
• PubChem ID: 131334552
• Update Time: 2025-05-19

2,5-Dimethoxypyridin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2,5-DIMETHOXYPYRIDIN-4-OL
• 2,5-dimethoxy-1H-pyridin-4-one
• 4-Pyridinol, 2,5-dimethoxy-
• 2,5-Dimethoxypyridin-4-ol

• Inchi： 1S/C7H9NO3/c1-10-6-4-8-7(11-2)3-5(6)9/h3-4H,1-2H3,(H,8,9)
• InChI Key： SOQZQNKEXCGNFV-UHFFFAOYSA-N
• SMILES： C1(OC)=NC=C(OC)C(O)=C1

Additional information on 2,5-Dimethoxypyridin-4-ol

Recent Advances in the Study of 2,5-Dimethoxypyridin-4-ol (CAS: 1949816-18-5) in Chemical Biology and Pharmaceutical Research

2,5-Dimethoxypyridin-4-ol (CAS: 1949816-18-5) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic derivative, characterized by its unique pyridine core and methoxy substituents, has demonstrated promising potential in various therapeutic applications. Recent studies have focused on its role as a versatile building block in medicinal chemistry, particularly in the development of novel kinase inhibitors and anti-inflammatory agents. The compound's structural features enable selective interactions with biological targets, making it a valuable scaffold for drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of 2,5-Dimethoxypyridin-4-ol derivatives as potential JAK2 inhibitors. The research team utilized structure-activity relationship (SAR) analysis to optimize the compound's potency and selectivity, achieving nanomolar inhibitory activity against JAK2 while maintaining favorable pharmacokinetic properties. This work highlights the compound's utility in targeting tyrosine kinase-associated diseases, particularly myeloproliferative disorders and autoimmune conditions.

In parallel research, scientists have investigated the photophysical properties of 2,5-Dimethoxypyridin-4-ol derivatives for applications in bioimaging and photodynamic therapy. The compound's ability to form stable fluorescent complexes with various metal ions has been demonstrated in recent ACS Applied Materials & Interfaces publications, suggesting potential for diagnostic applications. These findings expand the compound's utility beyond traditional pharmaceutical applications into the realm of theranostics.

Recent synthetic methodology developments have significantly improved access to 2,5-Dimethoxypyridin-4-ol derivatives. A 2024 Nature Protocols article detailed a novel one-pot synthesis approach that enhances yield and purity while reducing environmental impact through green chemistry principles. This methodological advancement is expected to accelerate structure-activity studies and facilitate the compound's adoption in high-throughput screening programs.

The safety profile of 2,5-Dimethoxypyridin-4-ol has been systematically evaluated in recent preclinical studies. Toxicology reports indicate favorable characteristics with minimal off-target effects at therapeutic concentrations. However, researchers emphasize the need for careful consideration of metabolic pathways, as certain derivatives may undergo hepatic transformations that could affect drug efficacy and safety. These findings were comprehensively reviewed in a 2023 special issue of Drug Metabolism Reviews.

Looking forward, the scientific community anticipates increased application of 2,5-Dimethoxypyridin-4-ol in fragment-based drug discovery and PROTAC development. The compound's balanced physicochemical properties and synthetic tractability position it as an attractive starting point for these emerging drug discovery paradigms. Several pharmaceutical companies have included derivatives of this scaffold in their preclinical pipelines, suggesting potential clinical translation in the coming years.